Methyl 3-(furan-2-yl)prop-2-enoate

• Molecular Formula: C8H8O3
• Molecular Weight: 152.15 g/mol
• IUPAC Name: methyl 3-(furan-2-yl)prop-2-enoate
• InChI: InChI=1S/C8H8O3/c1-10-8(9)5-4-7-3-2-6-11-7/h2-6H,1H3
• InChI Key: PLNJUBIUGVATKW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CC=CO1

Description

Methyl 3-(furan-2-yl)prop-2-enoate is a useful research compound. Its molecular formula is C8H8O3 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charged in a shaking type stainless steel autoclave having an inner capacity of 100 ml, were 30 ml of furan, 1.083 g of methyl acrylate and 0.04 g of Rh4 (CO)12, followed by supply of carbon monoxide under 25 kg/cm2. Reaction was carried out at 220° C. for 7 hours. After completion of the reaction, the obtained reddish orange reaction solution was concentrated under reduced pressure and separated and purified by silica gel column chromatography. From a fraction eluted with benzene/hexane (3/2 to 4/1) was obtained 0.74 g of methyl β-(2-furyl)acrylate (1) (the yield was 39% based on methyl acrylate).